Cas no 641636-83-1 (Methyl 7-(5-phenyl-1,3-oxazol-2-yl)heptanoate)

• Product Name: Methyl 7-(5-phenyl-1,3-oxazol-2-yl)heptanoate
• CAS No: 641636-83-1
• MF: C₁₇H₂₁NO₃
• MW: 287.353544950485
• CID: 2791816
• PubChem ID: 59167750
• Update Time: 2025-04-21

Methyl 7-(5-phenyl-1,3-oxazol-2-yl)heptanoate Chemical and Physical Properties

Names and Identifiers

• ZCWRANGOCUZGAS-UHFFFAOYSA-N
• SCHEMBL3054236
• 641636-83-1
• 7-(5-phenyloxazol-2-yl)heptanoic acid methyl ester
• DTXSID80731183
• Methyl 7-(5-phenyl-1,3-oxazol-2-yl)heptanoate

• Inchi： 1S/C17H21NO3/c1-20-17(19)12-8-3-2-7-11-16-18-13-15(21-16)14-9-5-4-6-10-14/h4-6,9-10,13H,2-3,7-8,11-12H2,1H3
• InChI Key： ZCWRANGOCUZGAS-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=CN=C1CCCCCCC(=O)OC

Computed Properties

• Exact Mass: 287.15214353Da
• Monoisotopic Mass: 287.15214353Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 52.3Ų